Cas no 2097949-07-8 (1-alanylpiperidine-4-carbonitrile)

• Product Name: 1-alanylpiperidine-4-carbonitrile
• CAS No: 2097949-07-8
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 4772500
• Update Time: 2025-06-08

1-alanylpiperidine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(L-Alanyl)piperidine-4-carbonitrile
• 1-[(2S)-2-Aminopropanoyl]piperidine-4-carbonitrile
• 1-alanylpiperidine-4-carbonitrile

• Inchi： 1S/C9H15N3O/c1-7(11)9(13)12-4-2-8(6-10)3-5-12/h7-8H,2-5,11H2,1H3/t7-/m0/s1
• InChI Key： PKBOOIHWENFCBQ-ZETCQYMHSA-N
• SMILES： O=C([C@H](C)N)N1CCC(C#N)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 235
• XLogP3: -0.6
• Topological Polar Surface Area: 70.1

Additional information on 1-alanylpiperidine-4-carbonitrile

1-Alanylpiperidine-4-Carbonitrile: A Comprehensive Overview

1-Alanylpiperidine-4-carbonitrile (CAS No. 2097949-07-8) is a compound of significant interest in the field of organic chemistry, particularly in the design and synthesis of bioactive molecules. This compound, with its unique structure, has garnered attention due to its potential applications in drug discovery and materials science. The molecule consists of a piperidine ring substituted with an alanine group at the 1-position and a cyano group at the 4-position, making it a versatile building block for further chemical modifications.

The piperidine ring is a six-membered cyclic amine, which is known for its ability to form hydrogen bonds and participate in various chemical reactions. The substitution of alanine at the 1-position introduces an amino acid functionality, enhancing the compound's biological relevance. The cyano group at the 4-position adds electron-withdrawing character to the molecule, potentially influencing its reactivity and pharmacokinetic properties. These structural features make 1-alanylpiperidine-4-carbonitrile a valuable intermediate in the synthesis of complex molecules with diverse biological activities.

Recent studies have highlighted the importance of 1-alanylpiperidine-4-carbonitrile in the development of novel therapeutic agents. For instance, researchers have explored its role as a precursor for peptide-based drugs, where the alanine moiety can be further modified to create bioactive sequences. Additionally, the compound has been utilized in the synthesis of small-molecule inhibitors targeting various enzymes and receptors, demonstrating its potential in drug discovery pipelines.

From a synthetic perspective, 1-alanylpiperidine-4-carbonitrile can be prepared through a variety of routes, including nucleophilic substitution and coupling reactions. The choice of synthesis method depends on the desired scale and purity of the product. Recent advancements in green chemistry have also led to more efficient and environmentally friendly methods for synthesizing this compound, reducing waste and improving yields.

The cyano group in 1-alanylpiperidine-4-carbonitrile plays a crucial role in its reactivity. It can act as an electrophilic site for nucleophilic attacks or undergo reduction to form an amine group, enabling further functionalization. This versatility makes the compound suitable for use in both academic research and industrial applications.

In terms of biological activity, 1-alanylpiperidine-4-carbonitrile has shown promise in preclinical studies as a modulator of ion channels and G-protein coupled receptors (GPCRs). Its ability to interact with these targets makes it a potential candidate for treating conditions such as epilepsy, pain, and inflammation. Furthermore, ongoing research is exploring its role as a scaffold for designing anticancer agents, where its structural flexibility allows for the incorporation of various bioactive groups.

The integration of 1-alanylpiperidine-4-carbonitrile into drug discovery programs has been facilitated by advances in computational chemistry. Molecular modeling techniques have enabled researchers to predict the compound's binding affinity to target proteins, guiding its optimization for therapeutic purposes. Additionally, high-throughput screening assays have been employed to assess its activity against various disease-relevant targets.

From an industrial standpoint, 1-alanylpiperidine-4-carbonitrile is valued for its stability under diverse reaction conditions. Its ability to withstand harsh chemical environments makes it ideal for large-scale synthesis processes. Moreover, its compatibility with modern purification techniques ensures high-quality production outputs.

In conclusion, 1-alanylpiperidine-4-carbonitrile (CAS No. 2097949-07-8) stands out as a versatile and valuable compound in contemporary organic chemistry. Its unique structure, combined with recent advancements in synthetic methodologies and biological applications, positions it as a key player in both academic research and industrial development. As ongoing studies continue to uncover new potentials for this compound, it is poised to make significant contributions to the advancement of science and medicine.